Cas no 1150618-42-0 (tert-butyl N-(2-methyl-3-piperidyl)carbamate)

tert-butyl N-(2-methyl-3-piperidyl)carbamate structure
1150618-42-0 structure
Product Name:tert-butyl N-(2-methyl-3-piperidyl)carbamate
CAS No:1150618-42-0
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD12031282
CID:1040793
PubChem ID:42609258
Update Time:2025-04-20

tert-butyl N-(2-methyl-3-piperidyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-methylpiperidin-3-yl)carbamate
    • TERT-BUTYL 2-METHYLPIPERIDIN-3-YLCARBAMATE
    • tert-butyl N-(2-methylpiperidin-3-yl)carbamate
    • AK103399
    • ANW-64830
    • CTK8C0523
    • FT-0653199
    • KB-204669
    • SureCN2730626
    • TERT-BUTYL N-[(2S,3R)-2-METHYL-3-PIPERIDYL]CARBAMATE
    • tert-Butyl ((2R,3R)-2-methylpiperidin-3-yl)carbamate
    • tert-Butyl ((2S,3S)-2-methylpiperidin-3-yl)carbamate
    • FBYZKXFNBXLZDN-UHFFFAOYSA-N
    • 2483AA
    • A803358
    • 618B420
    • N-(2-methyl-3-piperidinyl)carbamic acid tert-butyl ester
    • Carbamic acid,
    • tert-butyl N-(2-methyl-3-piperidyl)carbamate
    • (2S,3S)-3-(Boc-amino)2-methylpiperidine
    • MFCD29918579
    • SY100410
    • SB23137
    • CS-0152700
    • tert-Butyl(2-methylpiperidin-3-yl)carbamate
    • Carbamic acid, N-(2-methyl-3-piperidinyl)-, 1,1-dimethylethyl ester
    • 912368-79-7
    • AWB61842
    • 3-(Boc-amino)-2-methylpiperidine
    • C71485
    • AKOS015919369
    • DS-4107
    • tert-butyl N-cis-2-methyl-3-piperidyl carbamate
    • SB22063
    • MFCD12031282
    • DB-344290
    • tert-butyl N-trans-2-methyl-3-piperidyl carbamate
    • DTXSID30654974
    • SCHEMBL2730626
    • 1150618-42-0
    • MFCD22398987
    • AM9794
    • SY100421
    • (2R,3R)-3-(Boc-amino)-2-methylpiperidine
    • MDL: MFCD12031282
    • Inchi: 1S/C11H22N2O2/c1-8-9(6-5-7-12-8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)
    • InChI Key: FBYZKXFNBXLZDN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CCCNC1C)=O

Computed Properties

  • Exact Mass: 214.16826
  • Monoisotopic Mass: 214.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.00
  • Melting Point: Not available
  • Boiling Point: 313.4±31.0 °C at 760 mmHg
  • Flash Point: 143.4±24.8 °C
  • PSA: 50.36
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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